Cas no 257641-01-3 ((+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane)

• Product name: (+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
• CAS No: 257641-01-3
• MF: C₁₀H₁₈N₂O₂S₂
• MW: 262.39212
• CID: 246968
• PubChem ID: 10015594

(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
• (+/-)-TRANS-1,2-BIS(2-MERCAPTOACETAMIDO) CYCLOHE
• (+-)-trans-1,2-bis(2-mercaptoacetamido)cyclohexane
• AKOS027439421
• 2-sulfanyl-N-[(1R,2R)-2-[(2-sulfanylacetyl)amino]cyclohexyl]acetamide
• CHEMBL3774966
• trans-1,2-bis(2-mercaptoacetamido)cyclohexane
• ()-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
• 2-SULFANYL-N-[(1R,2R)-2-(2-SULFANYLACETAMIDO)CYCLOHEXYL]ACETAMIDE
• SCHEMBL3225394
• PD017792
• 257641-01-3

• Inchi： InChI=1S/C10H18N2O2S2/c13-9(5-15)11-7-3-1-2-4-8(7)12-10(14)6-16/h7-8,15-16H,1-6H2,(H,11,13)(H,12,14)/t7-,8-/m0/s1
• InChI Key： XMKXCDBWFOFXJS-YUMQZZPRSA-N
• SMILES： SCC(N[C@@H]1[C@@H](NC(CS)=O)CCCC1)=O

Computed Properties

• Exact Mass: 262.08100
• Monoisotopic Mass: 262.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 193-194°C
• Boiling Point: 549.7±50.0 °C(Predicted)
• PSA: 135.80000
• LogP: 1.17140

(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides